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Introduction

Umbelliferone-d5, also known as 7-Hydroxycoumarin-d5, is the deuterated form of
Umbelliferone, a naturally occurring coumarin.[1] As a stable isotope-labeled compound,
Umbelliferone-d5 is a valuable tool in various research applications, including
pharmacokinetic studies, metabolic profiling, and as an internal standard for quantitative
analysis by mass spectrometry.[1] This technical guide provides a comprehensive overview of
the known physical characteristics of Umbelliferone-d5, detailed experimental protocols for
their determination, and a logical diagram illustrating the relationship between the deuterated
and non-deuterated forms.

Core Physical Characteristics

The physical properties of Umbelliferone-d5 are primarily derived from its molecular structure.
While experimentally determined data for some physical characteristics of the deuterated
compound are not readily available in the literature, the properties of its non-deuterated analog,
Umbelliferone, provide a very close approximation. The substitution of hydrogen with deuterium
typically results in negligible changes to bulk physical properties such as melting and boiling
points.[2][3]

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of Umbelliferone-d5.
Data for Umbelliferone is included for comparative purposes.

Property Umbelliferone-d5 Umbelliferone Data Source
Chemical Formula CoHDs0s3 CoHeOs3 [4]
Molecular Weight 167.17 g/mol 162.14 g/mol [4]
CAS Number 1215373-23-1 93-35-6 [4]
White to off-white Yellowish-white
Appearance , , [5]
solid/powder crystalline powder

Not experimentally
] ] determined; estimated
Melting Point 230 °C (decomposes) [1][6]
to be ~230 °C

(decomposes)

Not experimentally
Boiling Point determined; estimated  382.1 °C (Predicted) [1]
to be ~382.1 °C

Solubility in DMSO Slightly soluble ~10 mg/mL [7]
Solubility in Ethanol Slightly soluble ~5 mg/mL [7]
Solubility in Methanol Slightly soluble ~5 mg/mL [7]
. Not experimentally Slightly soluble in hot
Water Solubility ) [6]
determined water
LogP 1.49860 1.58 [4]
Purity >95% >98% [5]

Note: The melting point, boiling point, and solubility data for Umbelliferone-d5 are based on
the experimentally determined values for Umbelliferone and are provided as close estimations.
Isotopic substitution with deuterium is not expected to significantly alter these macroscopic
properties.
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Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
characteristics of a fine chemical solid like Umbelliferone-d5.

Melting Point Determination

Principle: The melting point of a crystalline solid is the temperature at which it transitions from a
solid to a liquid phase. It is a key indicator of purity.

Apparatus:

Capillary melting point apparatus

Glass capillary tubes (one end sealed)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: Ensure the Umbelliferone-d5 sample is completely dry. If necessary,
gently grind the crystalline solid into a fine powder using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of material. Invert the tube and tap the sealed end gently on a hard
surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

¢ Measurement:

o If the approximate melting point is unknown, perform a rapid heating to get a rough
estimate.
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o For an accurate measurement, set the heating rate to 1-2 °C per minute, starting from a
temperature about 15-20 °C below the estimated melting point.

o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has turned into a clear liquid (the
completion of melting).

o Reporting: The melting point is reported as a range from the onset to the completion of
melting. For a pure compound, this range is typically narrow (0.5-2 °C).

Solubility Determination (Shake-Flask Method)

Principle: The shake-flask method is a standard technique to determine the equilibrium
solubility of a compound in a specific solvent.

Apparatus:

e Analytical balance

 Scintillation vials or flasks with screw caps

o Constant temperature shaker bath or incubator

o Syringe filters (e.g., 0.22 um PTFE)

o High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer
e Volumetric flasks and pipettes

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of Umbelliferone-d5 to a vial containing a known volume of the
desired solvent (e.g., DMSO, ethanol, water). The presence of undissolved solid is crucial
to ensure saturation.

o Seal the vials tightly.
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e Equilibration:
o Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C or 37 °C).

o Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a short period to let the excess
solid settle.

o Carefully withdraw a sample from the supernatant using a syringe.
o Immediately filter the sample through a syringe filter to remove any undissolved particles.
¢ Quantification:

o Accurately dilute the filtered solution with the solvent to a concentration within the linear
range of the analytical instrument.

o Analyze the concentration of Umbelliferone-d5 in the diluted solution using a validated
HPLC or UV-Vis method against a standard curve of known concentrations.

o Calculation: Calculate the original solubility in mg/mL or mol/L, taking into account the
dilution factor.

Visualization of Key Relationships

The following diagram illustrates the structural relationship between Umbelliferone and
Umbelliferone-d5 and highlights their core physical properties.
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Relationship and Physical Properties of Umbelliferone and its Deuterated Analog

Core Structure
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Caption: Structural relationship and shared properties of Umbelliferone and Umbelliferone-d5.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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